N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)-2-methylpropanamide

• IUPAC Name: N-[6-[(2-fluorophenyl)methylsulfanyl]pyridazin-3-yl]-2-methylpropanamide
• InChI: InChI=1S/C15H16FN3OS/c1-10(2)15(20)17-13-7-8-14(19-18-13)21-9-11-5-3-4-6-12(11)16/h3-8,10H,9H2,1-2H3,(H,17,18,20)
• InChI Key: MBKLSOXMYPYXOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NN=C(C=C1)SCC2=CC=CC=C2F
• Molecular Formula: C15H16FN3OS
• Molecular Weight: 305.4 g/mol

Description

The compound “N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)-2-methylpropanamide” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a fluorophenyl group, which is a phenyl ring with a fluorine atom attached. It also has a sulfanyl group linking these two parts, and a propanamide group attached to the pyridazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazine ring, the fluorophenyl group, and the propanamide group. The pyridazine ring is planar, and its aromaticity is characterized by the delocalization of π-electrons. The fluorine atom in the fluorophenyl group is highly electronegative, which could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the fluorine atom could make the compound more lipophilic, which could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data.

Safety and Hazards

Without specific data, it’s difficult to provide information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and any potential biological or pharmacological activity. This could involve both experimental studies and computational modeling.